N-(2,4-difluorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H17F2N3OS/c1-12-7-13(2)9-15(8-12)24-6-5-22-19(24)26-11-18(25)23-17-4-3-14(20)10-16(17)21/h3-10H,11H2,1-2H3,(H,23,25)
• InChI Key: QFSLVVOEFNIDKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN=C2SCC(=O)NC3=C(C=C(C=C3)F)F)C
• Molecular Formula: C19H17F2N3OS
• Molecular Weight: 373.4 g/mol

Description

N-(2,4-difluorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DAS-181 and is a potent inhibitor of viral neuraminidases. In

Scientific Research Applications

Radioligand Development for PET Imaging

Compounds structurally similar to N-(2,4-difluorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide have been investigated for their potential as radioligands in positron emission tomography (PET) imaging. For instance, the synthesis of 3-[1H-Imidazol-4-yl]propyl 4-fluorobenzyl ether, a potential histamine H3 receptor ligand, labeled with 18F, highlights the application of these compounds in developing diagnostic tools for clinical PET studies (Iwata et al., 2000).

Antimicrobial Activity

Research into imidazole derivatives, including those with structural elements similar to the compound , has demonstrated significant antimicrobial activity. These compounds have been synthesized and evaluated against various bacterial and fungal strains, showing potential as new antibacterial and antifungal agents (Salman et al., 2015).

Luminescence Sensing

Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, related in structure to the specified compound, have been synthesized and shown to exhibit selective sensitivity to benzaldehyde-based derivatives. These frameworks demonstrate the utility of such compounds in fluorescence sensing technologies, offering a novel approach for chemical detection (Shi et al., 2015).

Synthetic Methodologies in Organic Chemistry

Compounds with imidazole frameworks have been utilized in organic synthesis, showcasing their role in constructing complex molecular architectures. For example, copper-catalyzed double thiolation processes involving imidazopyridines highlight the versatility of these compounds in facilitating sulfur-bridged dimerization, contributing to the synthesis of diverse organic compounds (Tian et al., 2019).